Cas no 60822-62-0 (4-Methyl-1,3-oxathiolan-5-one)
4-Methyl-1,3-oxathiolan-5-one structure
Product Name:4-Methyl-1,3-oxathiolan-5-one
CAS No:60822-62-0
MF:C4H6O2S
MW:118.154240131378
CID:2674427
PubChem ID:23262135
Update Time:2024-02-29
4-Methyl-1,3-oxathiolan-5-one Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-1,3-oxathiolan-5-one
- 4-Methyl-1,3-oxathiolan-5-one
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- Inchi: 1S/C4H6O2S/c1-3-4(5)6-2-7-3/h3H,2H2,1H3
- InChI Key: WKQFFYOTROKXDW-UHFFFAOYSA-N
- SMILES: S1COC(C1C)=O
Computed Properties
- Exact Mass: 118.00885060g/mol
- Monoisotopic Mass: 118.00885060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6
- XLogP3: 1.1
4-Methyl-1,3-oxathiolan-5-one Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
60822-62-0 (4-Methyl-1,3-oxathiolan-5-one) Related Products
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